Cas no 77801-60-6 (1-Benzyl-4-chloro-1H-indole)

• Product Name: 1-Benzyl-4-chloro-1H-indole
• CAS No: 77801-60-6
• MF: C₁₅H₁₂ClN
• MW: 241.715482711792
• CID: 1083057
• PubChem ID: 12900681
• Update Time: 2025-10-28

1-Benzyl-4-chloro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-chloro-1H-indole
• 1-benzyl-4-chloroindole
• 4-chloro-1-(phenylmethyl)-1H-Indole
• 1H-Indole, 4-chloro-1-(phenylmethyl)-
• 4-chloro-1-benzyl-1H-indole
• AGN-PC-00K08E
• AK-48502
• KB-218082
• N-benzyl-4-chloro-indole
• SureCN1775925
• CEVSDITYZCPHRU-UHFFFAOYSA-N
• FT-0721518
• SCHEMBL1775925
• CDA80160
• 77801-60-6
• DB-075376

• Inchi： 1S/C15H12ClN/c16-14-7-4-8-15-13(14)9-10-17(15)11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： CEVSDITYZCPHRU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.06596
• Monoisotopic Mass: 241.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-Benzyl-4-chloro-1H-indole

1-Benzyl-4-chloro-1H-indole (CAS No. 77801-60-6): An Overview of a Versatile Heterocyclic Compound

1-Benzyl-4-chloro-1H-indole (CAS No. 77801-60-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group and a chloro substituent on the indole ring. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable molecule for various applications.

The indole scaffold is a fundamental building block in many natural products and synthetic compounds, known for its broad spectrum of biological activities. The addition of the benzyl and chloro groups to the indole ring enhances its structural complexity and modulates its reactivity, making it an attractive target for synthetic chemists and drug developers.

Recent studies have highlighted the potential of 1-Benzyl-4-chloro-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1-Benzyl-4-chloro-1H-indole could serve as a lead compound for the development of new drugs targeting inflammatory diseases.

In another study, scientists at the University of California, San Francisco, investigated the role of 1-Benzyl-4-chloro-1H-indole in modulating neurotransmitter systems. Their results indicated that this compound can selectively bind to specific receptors in the central nervous system (CNS), potentially offering new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-Benzyl-4-chloro-1H-indole has also been a subject of extensive research. A recent paper in the Tetrahedron Letters described an efficient and scalable synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis process but also enhances the yield and purity of the final product, making it more feasible for large-scale production.

From a pharmacological perspective, 1-Benzyl-4-chloro-1H-indole has shown promising results in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and pain without significant side effects. These findings are particularly encouraging as they suggest that 1-Benzyl-4-chloro-1H-indole may have a favorable safety profile, which is crucial for its potential use in human therapies.

In addition to its therapeutic applications, 1-Benzyl-4-chloro-1H-indole has been explored as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it useful for probing cellular pathways and understanding disease mechanisms. For example, researchers at Harvard University used this compound to study the regulation of gene expression in cancer cells, providing insights into potential therapeutic targets.

The environmental impact of 1-Benzyl-4-chloro-1H-indole is another important consideration. Studies have shown that this compound is biodegradable and does not accumulate in the environment, making it a more sustainable choice compared to some other synthetic compounds. This environmental friendliness adds to its appeal as a versatile chemical entity.

In conclusion, 1-Benzyl-4-chloro-1H-indole (CAS No. 77801-60-6) is a multifaceted heterocyclic compound with significant potential in various scientific and industrial applications. Its unique structural features, combined with its promising biological activities and synthetic accessibility, make it an exciting molecule for further research and development. As ongoing studies continue to uncover new properties and applications, 1-Benzyl-4-chloro-1H-indole is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.